Cas no 2639456-88-3 (3-(pyridazin-3-yl)propanoic acid hydrochloride)
3-(pyridazin-3-yl)propanoic acid hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 3-(pyridazin-3-yl)propanoic acid hydrochloride
-
- MDL: MFCD33549627
- Inchi: 1S/C7H8N2O2.ClH/c10-7(11)4-3-6-2-1-5-8-9-6;/h1-2,5H,3-4H2,(H,10,11);1H
- InChI Key: ACJOCELAHJZGKN-UHFFFAOYSA-N
- SMILES: C(C1N=NC=CC=1)CC(=O)O.Cl
3-(pyridazin-3-yl)propanoic acid hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-27780132-0.05g |
3-(pyridazin-3-yl)propanoic acid hydrochloride |
2639456-88-3 | 95.0% | 0.05g |
$295.0 | 2025-03-19 | |
| Enamine | EN300-27780132-0.1g |
3-(pyridazin-3-yl)propanoic acid hydrochloride |
2639456-88-3 | 95.0% | 0.1g |
$440.0 | 2025-03-19 | |
| Enamine | EN300-27780132-0.25g |
3-(pyridazin-3-yl)propanoic acid hydrochloride |
2639456-88-3 | 95.0% | 0.25g |
$629.0 | 2025-03-19 | |
| Enamine | EN300-27780132-0.5g |
3-(pyridazin-3-yl)propanoic acid hydrochloride |
2639456-88-3 | 95.0% | 0.5g |
$991.0 | 2025-03-19 | |
| Enamine | EN300-27780132-1.0g |
3-(pyridazin-3-yl)propanoic acid hydrochloride |
2639456-88-3 | 95.0% | 1.0g |
$1272.0 | 2025-03-19 | |
| Enamine | EN300-27780132-2.5g |
3-(pyridazin-3-yl)propanoic acid hydrochloride |
2639456-88-3 | 95.0% | 2.5g |
$2492.0 | 2025-03-19 | |
| Enamine | EN300-27780132-5.0g |
3-(pyridazin-3-yl)propanoic acid hydrochloride |
2639456-88-3 | 95.0% | 5.0g |
$3687.0 | 2025-03-19 | |
| Enamine | EN300-27780132-10.0g |
3-(pyridazin-3-yl)propanoic acid hydrochloride |
2639456-88-3 | 95.0% | 10.0g |
$5467.0 | 2025-03-19 | |
| Enamine | EN300-27780132-1g |
3-(pyridazin-3-yl)propanoic acid hydrochloride |
2639456-88-3 | 95% | 1g |
$1272.0 | 2023-09-09 | |
| Enamine | EN300-27780132-5g |
3-(pyridazin-3-yl)propanoic acid hydrochloride |
2639456-88-3 | 95% | 5g |
$3687.0 | 2023-09-09 |
3-(pyridazin-3-yl)propanoic acid hydrochloride Related Literature
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
Additional information on 3-(pyridazin-3-yl)propanoic acid hydrochloride
Comprehensive Overview of 3-(pyridazin-3-yl)propanoic acid hydrochloride (CAS No. 2639456-88-3)
3-(pyridazin-3-yl)propanoic acid hydrochloride (CAS No. 2639456-88-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its pyridazine core and propanoic acid moiety, is widely studied for its potential applications in drug discovery and medicinal chemistry. Researchers are particularly interested in its role as a building block for synthesizing novel therapeutic agents, owing to its unique structural features and reactivity.
The pyridazine ring system, a key component of this compound, is a nitrogen-containing heterocycle that exhibits remarkable pharmacological properties. Its presence in 3-(pyridazin-3-yl)propanoic acid hydrochloride enhances the molecule's ability to interact with biological targets, making it a valuable candidate for drug design. Recent studies have explored its potential in modulating enzyme activity and receptor binding, which aligns with the growing demand for small-molecule therapeutics in treating complex diseases.
In the context of synthetic chemistry, 3-(pyridazin-3-yl)propanoic acid hydrochloride serves as a versatile intermediate. Its carboxylic acid group allows for further functionalization, enabling the creation of derivatives with tailored properties. This adaptability is crucial for researchers focusing on structure-activity relationship (SAR) studies, a hot topic in modern drug development. The compound's hydrochloride salt form also improves its solubility, facilitating its use in aqueous reaction conditions and biological assays.
From an industrial perspective, the demand for high-purity intermediates like 3-(pyridazin-3-yl)propanoic acid hydrochloride is rising, driven by advancements in high-throughput screening and combinatorial chemistry. Pharmaceutical companies are increasingly investing in custom synthesis services to obtain such compounds for their R&D pipelines. This trend underscores the importance of reliable chemical suppliers who can provide consistent quality and scalability.
Another area of interest is the compound's potential role in central nervous system (CNS) research. The pyridazine scaffold is known to cross the blood-brain barrier (BBB), making it a promising candidate for developing neuroactive drugs. With mental health and neurodegenerative disorders becoming a global priority, 3-(pyridazin-3-yl)propanoic acid hydrochloride could contribute to breakthroughs in treating conditions like Alzheimer's and Parkinson's diseases.
Environmental and green chemistry considerations are also shaping the discourse around this compound. Researchers are exploring sustainable synthesis methods to minimize waste and energy consumption during its production. This aligns with the broader push for eco-friendly pharmaceutical manufacturing, a topic gaining traction among policymakers and industry leaders.
In summary, 3-(pyridazin-3-yl)propanoic acid hydrochloride (CAS No. 2639456-88-3) is a multifaceted compound with significant potential in drug discovery, synthetic chemistry, and CNS research. Its unique structural attributes and adaptability make it a valuable asset for scientists tackling some of today's most pressing medical challenges. As research continues to unfold, this compound is poised to play a pivotal role in the next generation of therapeutic innovations.
2639456-88-3 (3-(pyridazin-3-yl)propanoic acid hydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)